N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-3-fluorobenzenesulfonamide

• IUPAC Name: N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C16H16FN5O3S/c1-2-25-14-8-6-13(7-9-14)22-16(19-20-21-22)11-18-26(23,24)15-5-3-4-12(17)10-15/h3-10,18H,2,11H2,1H3
• InChI Key: IIWJQXOVMKPVMI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNS(=O)(=O)C3=CC=CC(=C3)F
• Molecular Formula: C16H16FN5O3S
• Molecular Weight: 377.4 g/mol

Description

N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-3-fluorobenzenesulfonamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as EHT 1864 and is known to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Photodynamic Therapy Applications

• The synthesis and characterization of new zinc phthalocyanine substituted with benzenesulfonamide derivative groups, demonstrating potential as Type II photosensitizers for cancer treatment in photodynamic therapy due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Anti-Inflammatory and Analgesic Activities

• Investigation of 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives as selective cyclooxygenase-2 inhibitors, leading to the identification of a potent, highly selective, and orally active COX-2 inhibitor for the treatment of rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Anticancer Activity

• Synthesis and evaluation of aminothiazole-paeonol derivatives as potential anticancer agents, indicating high anticancer potential against human gastric adenocarcinoma (AGS cells) and human colorectal adenocarcinoma (HT-29 cells) (Tsai et al., 2016).

Antioxidant, Anticancer, and Anti-HCV Agents

• Celecoxib derivatives were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, suggesting the potential of these compounds to be developed into therapeutic agents (Küçükgüzel et al., 2013).

COX-2 Inhibition and Cancer Treatment

• Development of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide as a cyclooxygenase-2 inhibitor, with molecular docking and bioassay studies suggesting no inhibition potency for COX-1 or COX-2 enzymes (Al-Hourani et al., 2016).